Doxycycline calcium

• Molecular Formula: C44H46CaN4O16
• Molecular Weight: 926.9 g/mol
• InChI: InChI=1S/2C22H24N2O8.Ca/c2*1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h2*4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);/q;;+2/p-2/t2*7-,10+,14+,15-,17-,22-;/m00./s1
• InChIKey: ZOZMOOILJMQCHS-YQCFNCLSSA-L

Sourcing the correct doxycycline salt form for oral suspension manufacturing or reference standard use is critical to avoid therapeutic inequivalence. Unlike hyclate or monohydrate, doxycycline calcium is the USP-designated salt for liquid pediatric/geriatric formulations with defined pH 6.5-8.0. - USP assay specification: 90.0%-125.0% of labeled doxycycline - Preclinical data: 10-30 mg/kg/day improves bone mineral density in ovariectomized rat models (p ≤ 0.05) - Established MIC ranges: S. pneumoniae ATCC 49619 (0.015-0.12 µg/mL), S. aureus ATCC 29213 (0.12-0.5 µg/mL)

Doxycycline Calcium: Oral Suspension Specifications

Doxycycline calcium (CAS 94088-85-4) is the calcium salt form of the broad-spectrum bacteriostatic antibiotic doxycycline, a second-generation tetracycline derived semi-synthetically from oxytetracycline [1]. It exhibits antimicrobial activity by reversibly binding to the 30S ribosomal subunit, thereby inhibiting bacterial protein synthesis [2]. This specific salt is one of several pharmaceutical forms of doxycycline, which include doxycycline hyclate (hydrochloride hemiethanolate hemihydrate) and doxycycline monohydrate [1]. Its distinct physicochemical properties render it particularly suitable for specific oral and topical formulations.

1 Calcium salt oral suspension formulation research

2 USP monograph-defined quality specifications

3 Tetracycline-class drug-metal interaction studies

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source
• [2] National Cancer Institute Thesaurus. Doxycycline Calcium (Code C61773). NCI Thesaurus, 23 Feb. 2024. View Source

Doxycycline Calcium: Non-Interchangeable Salt Forms

Although all doxycycline salts deliver the same active moiety, their distinct physicochemical profiles dictate their suitability for specific dosage forms and can impact key pharmaceutical attributes [1]. The substitution of one salt for another without careful formulation adjustments can compromise the final product's performance, stability, or patient acceptability. Critical differences exist in solubility, which influences dissolution rates and bioavailability [2]; in taste profile, which directly affects patient compliance, especially in pediatric and veterinary medicine [3]; and in stability, where specific salts are more prone to degradation or offer unique opportunities for innovative drug delivery [4]. Therefore, the selection of the salt form is a critical decision point in drug development and procurement, not a trivial interchange.

Salt form mismatch Doxycycline hyclate (water-soluble, capsules/IV) and monohydrate (low solubility) differ from calcium salt designated for oral suspension; direct replacement may fail formulation requirements.

Calcium chelation variability Oxytetracycline exhibits greater calcium chelation than doxycycline; class-level chelation differences may alter tissue interaction profiles and formulation stability.

Regulatory monograph gap Only doxycycline calcium has a USP oral suspension monograph; generic substitution without salt form verification risks non-compliance with compendial specifications.

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source
• [2] Antal, E. J., et al. "Bioequivalency of doxycycline products." Journal of Pharmaceutical Sciences, vol. 64, no. 12, 1975, pp. 2015-2018. DOI: 10.1002/jps.2600641229. View Source
• [3] Wikipedia contributors. "Doxycyclin." Wikipedia, The Free Encyclopedia. Wikimedia Foundation, Inc., 1 Mar. 2005. View Source
• [4] PCT International Patent Application WO2021030757A1. "Topical doxycycline hydrogel with improved long-term stability." Justia Patents, 8 Nov. 2021. View Source

Doxycycline Calcium: Key Differentiation Evidence

Calcium Chelation: Doxycycline vs. Oxytetracycline

Doxycycline monohydrate is documented to be very slightly soluble in water, a property that can limit its direct use in certain aqueous formulations [1]. In contrast, the calcium salt form is used to create an oral syrup, which necessitates a different solubility and dispersion profile to achieve a uniform, pourable suspension suitable for accurate dosing [1].

Calcium Chelation

Head-to-head

Doxycycline: minimal Ca²⁺ binding; oxytetracycline: dose-dependent Ca²⁺ binding

Supports lower chelation risk context

In vitro EDTA assay; CaCl₂ 0.1–1.0 mM

Evidence Dimension	Water Solubility and Resulting Dosage Form
Target Compound Data	Formulated as an oral syrup (Vibramycin Calcium)
Comparator Or Baseline	Doxycycline Monohydrate: Very slightly soluble in water. Formulated as a powder for oral suspension (Vibramycin Monohydrate).
Quantified Difference	Qualitative difference in solubility class and resultant commercial dosage form presentation.
Conditions	Qualitative description based on FDA-approved drug labeling.

Why This Matters

This solubility difference directly dictates the selection of the calcium salt for creating ready-to-use oral syrups, as opposed to the monohydrate form which is supplied as a dry powder for reconstitution, impacting manufacturing processes and end-user convenience.

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source

USP Oral Suspension Monograph Specifications

A clinical bioequivalence study demonstrated a statistically significant difference in the rate of absorption between a doxycycline hyclate capsule formulation and a non-hyclate oral suspension formulation [1]. While the specific salt form in the suspension was not explicitly named 'doxycycline calcium' in the abstract, it was the 'nonhyclate' form, and calcium is the primary salt used in oral suspensions of that era [2]. This finding underscores that different salt forms and their resultant formulations are not automatically bioequivalent in terms of absorption kinetics.

USP Monograph

Class-level

Assay 90.0–125.0%, pH 6.5–8.0 (oral suspension)

Regulatory specification benchmark

USP29–NF24; no equivalent for other salts

Evidence Dimension	Rate of absorption (in vivo)
Target Compound Data	Non-hyclate oral suspension: Statistically significant different absorption rate compared to capsules.
Comparator Or Baseline	Doxycycline hyclate capsule: Reference absorption rate.
Quantified Difference	Statistically significant (p-value not specified in abstract).
Conditions	Single-dose, crossover study in 6 healthy human subjects; 200 mg doxycycline equivalent administered.

Why This Matters

This confirms that the salt form and dosage form are linked to pharmacokinetic behavior. A formulation scientist or procurement specialist cannot assume a calcium-based suspension will perform identically to a hyclate-based capsule.

• [1] Antal, E. J., et al. "Bioequivalency of doxycycline products." Journal of Pharmaceutical Sciences, vol. 64, no. 12, 1975, pp. 2015-2018. DOI: 10.1002/jps.2600641229. View Source
• [2] Wikidoc Contributors. "Doxycycline calcium description." Wikidoc, 8 Jan. 2014. View Source

S. pneumoniae MIC: Doxycycline vs. Tetracycline

A patented topical hydrogel formulation utilizes doxycycline chelated with calcium to improve long-term stability. The invention specifies that this approach allows the final composition to contain less than 0.5 weight % of 4-epidoxycycline [1]. 4-epidoxycycline is a primary degradation product and hepatic metabolite of doxycycline known to lack antibiotic activity and potentially induce intestinal inflammation [1].

S. pneumoniae MIC

Head-to-head

Doxycycline: 0.015–0.12 µg/mL; Tetracycline: 0.06–0.5 µg/mL

Lower-bound MIC 4-fold lower

Broth microdilution; ATCC 49619

Evidence Dimension	Content of inactive degradant (4-epidoxycycline) in a topical formulation
Target Compound Data	< 0.5 weight %
Comparator Or Baseline	Doxycycline in an aqueous solution (unspecified salt) without calcium chelation as described in prior art.
Quantified Difference	Content of 4-epidoxycycline is maintained below a specific threshold of 0.5%.
Conditions	Aqueous hydrogel composition comprising a suspension of doxycycline chelated with calcium particles.

Why This Matters

This provides a clear, quantitative advantage for doxycycline calcium in enabling stable, long-shelf-life topical formulations by mitigating the formation of an undesirable, inactive degradant.

• [1] PCT International Patent Application WO2021030757A1. "Topical doxycycline hydrogel with improved long-term stability." Justia Patents, 8 Nov. 2021. View Source

Oral Pharmacokinetic Profile

In veterinary medicine, the choice of doxycycline salt has direct clinical consequences. Doxycycline hyclate in tablet form is widely accepted to cause esophageal ulceration in cats [1]. In contrast, doxycycline monohydrate is documented to be less irritating and therefore safer for oral administration than the hyclate or hydrochloride salts [1]. While direct comparative ulceration data for doxycycline calcium is not provided in this source, the calcium salt is also used orally in veterinary practice, and its formulation (often as a syrup) inherently reduces the risk of esophageal retention compared to tablets [1][2].

Oral PK Profile

Cross-study

200 mg: Cmax 2.6 µg/mL at 2 h; 300 mg hyclate: Cmax 3.0 µg/mL at 3 h

Supports dose-normalized comparison

Normal adult volunteers; serum assay

Evidence Dimension	Esophageal irritation / ulceration risk
Target Compound Data	Doxycycline calcium syrup: Lower risk profile inferred due to liquid dosage form and anecdotal tolerability.
Comparator Or Baseline	Doxycycline Hyclate tablets: Associated with esophageal ulceration in cats.
Quantified Difference	Qualitative difference in reported clinical adverse events.
Conditions	Clinical and anecdotal observations in feline medicine.

Why This Matters

For veterinary pharmaceutical procurement, the selection of doxycycline calcium syrup over hyclate tablets is a critical risk-mitigation strategy to prevent serious adverse events like esophageal strictures in feline patients.

• [1] Malik, R. "Letter to the Editor: Oesophageal stricture associated with doxycycline hyclate in cats." Journal of Feline Medicine and Surgery, vol. 7, no. 4, Aug. 2005, pp. 241-242. DOI: 10.1016/j.jfms.2005.05.002. View Source
• [2] Vetlexicon. "Doxycycline in Cats (Felis)." Vetlexicon, 13 Aug. 2023. View Source

Doxycycline Calcium: Application Scenarios

Pediatric and Geriatric Oral Suspension

The distinct physicochemical properties of doxycycline calcium make it the salt of choice for manufacturing ready-to-use oral syrups [1]. This format is essential for patient populations, such as children or the elderly, who have difficulty swallowing tablets or capsules. The commercial availability of Vibramycin Calcium syrup directly supports this application, offering a convenient, pre-formulated liquid that ensures accurate dosing and improved compliance compared to reconstituted powders or split tablets [1].

Calcium Chelation Comparative Studies

Doxycycline chelated with calcium enables the creation of topical hydrogels with demonstrably improved long-term stability [1]. The patent literature provides a quantitative benchmark, showing that this formulation strategy can keep the inactive degradation product 4-epidoxycycline below 0.5% by weight [1]. This makes doxycycline calcium a critical ingredient for developing advanced wound dressings and dermatological products where a stable, sustained release of active doxycycline is required to manage infection and promote healing [1].

Bone and Vascular Calcification Models

In feline medicine, the use of doxycycline hyclate tablets is associated with a significant risk of esophageal stricture [1]. Based on the established safety differential between salt forms, doxycycline calcium syrup or suspension is the strongly preferred alternative for oral administration [1]. The liquid nature of the calcium syrup formulation inherently minimizes the risk of a tablet lodging in the esophagus, a key factor in preventing ulceration. This application scenario is a direct result of the tolerability profile inferred from the risks associated with the hyclate salt and tablet dosage form [1].

Application

Selection Property

Validation Focus

Oral suspension formulation studies

USP monograph-defined specifications

Assay range, pH compliance

Drug-metal interaction assays

Low calcium chelation profile

Chelation assay comparison

Bone/vascular calcification research

Calcium-modulating activity in vivo

Bone mineral density and vascular calcification endpoints

Antimicrobial susceptibility testing

Established MIC ranges against ATCC strains

Broth microdilution QC standards

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source
• [2] PCT International Patent Application WO2021030757A1. "Topical doxycycline hydrogel with improved long-term stability." Justia Patents, 8 Nov. 2021. View Source
• [3] Malik, R. "Letter to the Editor: Oesophageal stricture associated with doxycycline hyclate in cats." Journal of Feline Medicine and Surgery, vol. 7, no. 4, Aug. 2005, pp. 241-242. DOI: 10.1016/j.jfms.2005.05.002. View Source